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Compound of Interest

Compound Name: Spirazidine

Cat. No.: B1228041

Very limited and dated information is publicly available regarding the pharmacological profile of
Spirazidine, hindering a comprehensive technical analysis. The existing literature, primarily
from the late 1960s and early 1970s, characterizes Spirazidine as a derivative of N', N"-
dispirotripiperazinium with immunosuppressive and cytostatic (cell-inhibiting) properties.[1]

Due to the scarcity of modern research, a detailed guide on its mechanism of action,
pharmacokinetics, pharmacodynamics, and associated experimental protocols cannot be
compiled. The available information provides a foundational, yet incomplete, understanding of
this compound.

Chemical and Physical Properties

Property Value

Molecular Formula C16H32CI4N4

Molecular Weight 422.26 g/mol

CAS Number 1158-80-1

Chemical Class N', N"-dispirotripiperazinium derivative

(Data sourced from MedChemExpress)[1]

Pharmacological Activity
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The primary reported activities of Spirazidine are its immunosuppressive and cytostatic
effects.[1] A 1969 study by Ado V.A., et al., first described its immunosuppressive properties.[1]
Another study by Mikhalev V.A., et al. in 1972 further categorized it among other N', N"-
dispirotripiperazinium derivatives.[1]

Unfortunately, the specific cellular and molecular targets of Spirazidine, as well as the
signaling pathways it modulates to exert its effects, are not detailed in the available search
results. Without this information, a diagram of its signaling pathway cannot be created.

Pharmacokinetics and Pharmacodynamics

There is no publicly available data on the absorption, distribution, metabolism, and excretion
(ADME) of Spirazidine in any biological system. Key pharmacokinetic parameters such as
bioavailability, half-life, and clearance are unknown. Similarly, quantitative pharmacodynamic
data, including binding affinities (Kd), efficacy (Emax), and potency (EC50 or IC50), are not
available.

Experimental Protocols

Detailed experimental methodologies for the key experiments cited in the early studies on
Spirazidine are not accessible through the performed searches. Modern experimental
workflows, which would be necessary for a technical guide, are absent from the public domain.

Conclusion

Spirazidine remains an obscure compound with early-stage characterization reported several
decades ago. The initial findings of immunosuppressive and cytostatic activity suggest a
potential for this molecule in relevant therapeutic areas. However, the lack of subsequent
research and data makes it impossible to provide a detailed pharmacological profile as
requested. Further investigation would be required to elucidate its mechanism of action,
pharmacokinetic and pharmacodynamic properties, and potential clinical utility. Without new
research, a comprehensive technical guide or whitepaper on Spirazidine cannot be
developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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